Cas no 948594-79-4 (Tert-butyl methyl 2-(5-bromopyrimidin-2-yl)malonate)

• Product Name: Tert-butyl methyl 2-(5-bromopyrimidin-2-yl)malonate
• CAS No: 948594-79-4
• MF: C₁₂H₁₅BrN₂O₄
• MW: 331.162502527237
• MDL: MFCD25509425
• CID: 2147585
• Update Time: 2023-08-03

Tert-butyl methyl 2-(5-bromopyrimidin-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

• methyl tert-butyl 2-(5-bromopyrimidin-2-yl)propanedioate
• Tert-Butyl Methyl 2-(5-Bromopyrimidin-2-Yl)Malonate
• 1-tert-Butyl 3-methyl 2-(5-bromopyrimidin-2-yl)malonate
• 1-(tert-Butyl) 3-methyl 2-(5-bromopyrimidin-2-yl)malonate
• 1-TERT-BUTYL 3-METHYL 2-(5-BROMOPYRIMIDIN-2-YL)PROPANEDIOATE
• Tert-butyl methyl 2-(5-bromopyrimidin-2-yl)malonate

• MDL： MFCD25509425
• Inchi： 1S/C12H15BrN2O4/c1-12(2,3)19-11(17)8(10(16)18-4)9-14-5-7(13)6-15-9/h5-6,8H,1-4H3
• InChI Key： ATYNGAOEFUBJIW-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C(=O)OC)C(=O)OC(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 330.022
• Monoisotopic Mass: 330.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4